Cas no 2034327-63-2 (N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide)

• Product Name: N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• CAS No: 2034327-63-2
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 5332417
• Update Time: 2025-10-05

N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]benzamide
• N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C16H15N3O2/c20-16(13-5-2-1-3-6-13)17-8-9-19-12-14(11-18-19)15-7-4-10-21-15/h1-7,10-12H,8-9H2,(H,17,20)
• InChI Key： AXLMMHBHEUZUSN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=NN(C=1)CCNC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 1.9
• Topological Polar Surface Area: 60.1

Additional information on N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide

Comprehensive Overview of N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034327-63-2): Properties, Applications, and Research Insights

N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034327-63-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a furan and pyrazole moiety in its structure enhances its interaction with biological targets, making it a promising candidate for drug development.

The molecular formula of N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide is C₁₆H₁₅N₃O₂, with a molecular weight of 281.31 g/mol. Its structure comprises a benzamide core linked to a pyrazole-furan hybrid scaffold, which contributes to its stability and bioavailability. Researchers have explored its potential as a kinase inhibitor, particularly in targeting enzymes involved in inflammatory and oncogenic pathways. This aligns with the growing interest in small-molecule therapeutics for precision medicine.

In recent years, the demand for heterocyclic compounds like N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide has surged, driven by their versatility in drug design. The compound's furan ring and pyrazole ring are critical pharmacophores, often associated with antimicrobial, anticancer, and anti-inflammatory properties. Studies suggest that modifications to these rings could optimize its efficacy, a topic frequently searched by chemists and pharmacologists.

From a synthetic perspective, CAS No. 2034327-63-2 is typically prepared via multi-step organic reactions, including amide coupling and cyclization techniques. Its purity and yield are influenced by factors such as solvent choice and catalyst selection, which are common queries in academic forums. Analytical methods like HPLC and NMR spectroscopy are employed to characterize its structure, ensuring reproducibility in research settings.

The compound's potential applications extend beyond pharmaceuticals. For instance, its aromaticity and hydrogen-bonding capacity make it a candidate for materials science, particularly in designing organic semiconductors or sensors. This interdisciplinary relevance has sparked discussions on platforms like ResearchGate and PubMed, where scientists explore its physicochemical properties.

As the scientific community prioritizes green chemistry, sustainable synthesis routes for N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide are under investigation. Topics such as catalyst-free reactions and biodegradable solvents are trending in search engines, reflecting the shift toward eco-friendly methodologies. Additionally, computational tools like molecular docking are used to predict its binding affinity, reducing reliance on empirical trials.

In conclusion, N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034327-63-2) represents a compelling area of study due to its structural complexity and multifunctional potential. Whether in drug discovery or material innovation, its adaptability addresses key challenges in modern science. Researchers and industry professionals continue to explore its derivatives, underscoring its relevance in cutting-edge applications.